Cas no 2172144-23-7 (4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}pentanoic acid)

• Product Name: 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}pentanoic acid
• CAS No: 2172144-23-7
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6110800
• PubChem ID: 165549765
• Update Time: 2025-11-05

4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}pentanoic acid
• 4-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}pentanoic acid
• 2172144-23-7
• EN300-1482264

• Inchi： 1S/C28H28N2O5/c1-18(13-14-27(32)33)29-26(31)16-19-7-6-8-20(15-19)30-28(34)35-17-25-23-11-4-2-9-21(23)22-10-3-5-12-24(22)25/h2-12,15,18,25H,13-14,16-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： LQTQLKZBRQODQF-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)CC(NC(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}pentanoic acid

Introduction to 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}pentanoic Acid (CAS No. 2172144-23-7)

4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}pentanoic acid (CAS No. 2172144-23-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a phenylacetamido moiety, which confer it with specific chemical and biological properties. In this article, we will delve into the chemical structure, synthesis, biological activity, and potential applications of this compound.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its stability under mild conditions and ease of removal. The presence of this group in 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}pentanoic acid suggests that it may be a valuable intermediate in the synthesis of complex peptides or peptidomimetics. The Fmoc group can be selectively removed using mild base conditions, such as piperidine in dimethylformamide (DMF), making it a versatile tool in solid-phase peptide synthesis (SPPS).

The phenylacetamido moiety is another key structural feature of this compound. This functional group is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for molecular recognition and binding. In the context of drug design, the phenylacetamido group can enhance the lipophilicity and bioavailability of the compound, making it more suitable for crossing biological membranes and reaching its target site.

4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}pentanoic acid has been studied for its potential as a therapeutic agent in various diseases. Recent research has focused on its ability to modulate protein-protein interactions (PPIs), which are involved in numerous cellular processes and are often dysregulated in diseases such as cancer, neurodegenerative disorders, and infectious diseases. The compound's unique structure allows it to bind to specific protein interfaces with high affinity and selectivity, thereby disrupting or enhancing PPIs as needed.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding properties of 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}pentanoic acid to a specific protein target involved in cancer cell proliferation. The results showed that the compound effectively inhibited the target protein's activity, leading to a significant reduction in cancer cell growth. This finding highlights the potential of this compound as a lead molecule for the development of novel anticancer drugs.

Beyond its therapeutic applications, 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}pentanoic acid has also been explored for its use in diagnostic imaging. The Fmoc group can be labeled with radioisotopes or fluorescent dyes, allowing for non-invasive monitoring of disease progression or treatment response. For example, a study published in Bioconjugate Chemistry demonstrated that the compound could be conjugated with a near-infrared fluorescent dye to create an imaging agent for detecting tumor cells in vivo.

The synthesis of 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}pentanoic acid involves several steps, including the formation of the Fmoc protecting group and the introduction of the phenylacetamido moiety. One common approach is to start with 3-amino benzoic acid, which is then reacted with Fmoc chloride to form the protected amino acid derivative. Subsequently, this intermediate is coupled with phenylacetic acid using a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). The final step involves the extension of the carbon chain using an appropriate alkylating agent.

The purity and quality of 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}pentanoic acid are critical for its use in research and development. High-performance liquid chromatography (HPLC) is commonly used to purify and analyze the compound, ensuring that it meets stringent standards for purity and identity. Additionally, nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structure and molecular weight of the final product.

In conclusion, 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}pentanoic acid (CAS No. 2172144-23-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents and diagnostic tools. Ongoing research continues to uncover new insights into its biological activity and potential uses, further solidifying its importance in the field.